Cas no 198558-11-1 (O-(quinolin-4-yl)methylhydroxylamine)
O-(quinolin-4-yl)methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- Hydroxylamine, O-(4-quinolinylmethyl)-
- o-(Quinolin-4-ylmethyl)hydroxylamine
- O-(quinolin-4-yl)methylhydroxylamine
-
- Inchi: 1S/C10H10N2O/c11-13-7-8-5-6-12-10-4-2-1-3-9(8)10/h1-6H,7,11H2
- InChI Key: CKIURONGCBJUOP-UHFFFAOYSA-N
- SMILES: NOCC1C2C(N=CC=1)=CC=CC=2
O-(quinolin-4-yl)methylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357716-500mg |
o-(Quinolin-4-ylmethyl)hydroxylamine |
198558-11-1 | 98% | 500mg |
¥7650 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357716-5g |
o-(Quinolin-4-ylmethyl)hydroxylamine |
198558-11-1 | 98% | 5g |
¥25018 | 2023-04-15 | |
| Enamine | EN300-1856865-1g |
O-[(quinolin-4-yl)methyl]hydroxylamine |
198558-11-1 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1856865-5g |
O-[(quinolin-4-yl)methyl]hydroxylamine |
198558-11-1 | 5g |
$2858.0 | 2023-09-18 | ||
| Enamine | EN300-1856865-10g |
O-[(quinolin-4-yl)methyl]hydroxylamine |
198558-11-1 | 10g |
$4236.0 | 2023-09-18 | ||
| Enamine | EN300-1856865-0.05g |
O-[(quinolin-4-yl)methyl]hydroxylamine |
198558-11-1 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1856865-0.1g |
O-[(quinolin-4-yl)methyl]hydroxylamine |
198558-11-1 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1856865-0.25g |
O-[(quinolin-4-yl)methyl]hydroxylamine |
198558-11-1 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1856865-0.5g |
O-[(quinolin-4-yl)methyl]hydroxylamine |
198558-11-1 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1856865-1.0g |
O-[(quinolin-4-yl)methyl]hydroxylamine |
198558-11-1 | 1g |
$1100.0 | 2023-06-02 |
O-(quinolin-4-yl)methylhydroxylamine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on O-(quinolin-4-yl)methylhydroxylamine
O-(quinolin-4-yl)methylhydroxylamine (CAS No. 198558-11-1): An Overview of a Promising Compound in Medicinal Chemistry
O-(quinolin-4-yl)methylhydroxylamine (CAS No. 198558-11-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its quinoline and hydroxylamine moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.
The quinoline scaffold is a well-known heterocyclic aromatic compound that has been extensively studied for its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the hydroxylamine group further enhances the reactivity and functional versatility of the molecule, making it an attractive target for drug discovery efforts.
Recent studies have highlighted the potential of O-(quinolin-4-yl)methylhydroxylamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation. The compound's mechanism of action involves the selective targeting of key signaling pathways, which can lead to reduced tumor growth and enhanced apoptosis in cancer cells.
In addition to its anticancer properties, O-(quinolin-4-yl)methylhydroxylamine has shown promise in the treatment of neurodegenerative diseases. Studies conducted by a team of researchers at the University of California have indicated that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering neuroprotective effects. This finding is particularly significant given the growing prevalence of conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of O-(quinolin-4-yl)methylhydroxylamine has also been investigated to ensure its suitability for clinical applications. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that the compound can be effectively delivered to target tissues with minimal side effects. These findings are crucial for advancing the compound into clinical trials and eventual therapeutic use.
Synthetic methods for producing O-(quinolin-4-yl)methylhydroxylamine have been optimized to ensure high yields and purity. A recent publication in Organic Letters described an efficient synthetic route that involves the reaction of quinoline with an appropriate hydroxylamine derivative under mild conditions. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation.
The safety profile of O-(quinolin-4-yl)methylhydroxylamine has been extensively evaluated through various toxicological studies. Results from these assessments indicate that the compound exhibits low toxicity at therapeutic concentrations, further supporting its potential as a safe and effective therapeutic agent. However, ongoing research is necessary to fully understand its long-term safety and efficacy.
In conclusion, O-(quinolin-4-yl)methylhydroxylamine (CAS No. 198558-11-1) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases and conditions.
198558-11-1 (O-(quinolin-4-yl)methylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)